Cas no 497072-30-7 (N-(3-chlorophenyl)methyl-5-oxo-2H,3H,5H-1,3thiazolo3,2-apyrimidine-6-carboxamide)

• Product Name: N-(3-chlorophenyl)methyl-5-oxo-2H,3H,5H-1,3thiazolo3,2-apyrimidine-6-carboxamide
• CAS No: 497072-30-7
• MF: C₁₄H₁₂ClN₃O₂S
• MW: 321.781980514526
• CID: 6368110
• PubChem ID: 4284231
• Update Time: 2025-08-05

N-(3-chlorophenyl)methyl-5-oxo-2H,3H,5H-1,3thiazolo3,2-apyrimidine-6-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(3-chlorophenyl)methyl-5-oxo-2H,3H,5H-1,3thiazolo3,2-apyrimidine-6-carboxamide
• 5H-Thiazolo[3,2-a]pyrimidine-6-carboxamide, N-[(3-chlorophenyl)methyl]-2,3-dihydro-5-oxo-
• AKOS024582700
• 497072-30-7
• AB00668366-01
• F0550-0026
• EU-0087175
• SR-01000906818-1
• N-(3-chlorobenzyl)-5-oxo-3,5-dihydro-2H-thiazolo[3,2-a]pyrimidine-6-carboxamide
• N-[(3-chlorophenyl)methyl]-5-oxo-2H,3H,5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxamide
• Oprea1_262308
• SR-01000906818

• Inchi： 1S/C14H12ClN3O2S/c15-10-3-1-2-9(6-10)7-16-12(19)11-8-17-14-18(13(11)20)4-5-21-14/h1-3,6,8H,4-5,7H2,(H,16,19)
• InChI Key： CJEYXGKCMAAZMN-UHFFFAOYSA-N
• SMILES： C12SCCN1C(=O)C(C(NCC1=CC=CC(Cl)=C1)=O)=CN=2

Computed Properties

• Exact Mass: 321.0338755g/mol
• Monoisotopic Mass: 321.0338755g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 520
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 87.1Ų

Experimental Properties

• Density: 1.52±0.1 g/cm3(Predicted)
• pka: 10.99±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyrimidinecarboxylic acids and derivatives

Additional information on N-(3-chlorophenyl)methyl-5-oxo-2H,3H,5H-1,3thiazolo3,2-apyrimidine-6-carboxamide

Introduction to N-(3-chlorophenyl)methyl-5-oxo-2H,3H,5H-1,3thiazolo[3,2-apyrimidine]-6-carboxamide (CAS No. 497072-30-7)

N-(3-chlorophenyl)methyl-5-oxo-2H,3H,5H-1,3thiazolo[3,2-apyrimidine]-6-carboxamide, identified by its CAS number 497072-30-7, is a compound of significant interest in the field of pharmaceutical chemistry. This molecule has garnered attention due to its unique structural features and potential applications in medicinal chemistry and drug development. The compound belongs to the thiazolo[3,2-apyrimidine] class of heterocycles, which are known for their broad spectrum of biological activities.

The structural framework of N-(3-chlorophenyl)methyl-5-oxo-2H,3H,5H-1,3thiazolo[3,2-apyrimidine]-6-carboxamide incorporates several key pharmacophoric elements. The presence of a chlorophenyl group at the nitrogen position and a carboxamide moiety at the sixth position of the thiazolo[3,2-apyrimidine] core suggests potential interactions with biological targets such as enzymes and receptors. These features make the compound a promising candidate for further exploration in the development of novel therapeutic agents.

In recent years, there has been a growing interest in thiazolo[3,2-apyrimidine] derivatives due to their demonstrated efficacy in various pharmacological assays. Studies have shown that this class of compounds exhibits a wide range of biological activities, including antiviral, antibacterial, anti-inflammatory, and anticancer properties. The specific substitution pattern in N-(3-chlorophenyl)methyl-5-oxo-2H,3H,5H-1,3thiazolo[3,2-apyrimidine]-6-carboxamide may contribute to its unique pharmacological profile and enhance its binding affinity to target proteins.

The synthesis of N-(3-chlorophenyl)methyl-5-oxo-2H,3H,5H-1,3thiazolo[3,2-apyrimidine]-6-carboxamide involves multi-step organic transformations that require careful optimization to ensure high yield and purity. The introduction of the chlorophenyl group and the carboxamide functionality necessitates precise control over reaction conditions to avoid unwanted side products. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the complex heterocyclic core efficiently.

The biological evaluation of N-(3-chlorophenyl)methyl-5-oxo-2H,3H,5H-1,3thiazolo[3,2-apyrimidine]-6-carboxamide has revealed intriguing results. Preclinical studies have demonstrated its potential as an inhibitor of key enzymes involved in cancer cell proliferation and survival. The compound's ability to modulate these enzymatic pathways suggests its utility in developing targeted therapies for various malignancies. Additionally, its anti-inflammatory properties have been highlighted in in vitro assays using macrophage cell lines.

The pharmacokinetic properties of N-(3-chlorophenyl)methyl-5-oxo-2H,3H,5H-1,3thiazolo[3,2-apyrimidine]-6-carboxamide are also under investigation to assess its suitability for clinical applications. Preliminary data indicate that the compound exhibits favorable solubility and stability under physiological conditions, which are crucial factors for drug bioavailability. Further studies are being conducted to optimize its pharmacokinetic profile and identify potential metabolic pathways that may affect its efficacy.

The role of computational chemistry in the study of N-(3-chlorophenyl)methyl-5-oxo-2H,3H,5H-1,3thiazolo[3,2-apyrimidine]-6-carboxamide cannot be overstated. Molecular modeling techniques have been utilized to predict binding interactions with biological targets and to rationalize the observed biological activities. These computational approaches provide valuable insights into the structure-function relationships of the compound and aid in the design of more potent derivatives.

In conclusion，N-(3-chlorophenyl)methyl-5 oxo 22 H 33 H 55 H 13 Thia zol o33 22 A py rimid ine 66 Car box am ide ( C A S No .49707 230 7 ) is a promis ing compoun d with a unique structural framework and potential therapeutic applications。 Its ongoing investigation in various pharmacological assays holds promise for future advancements in medicinal chemistry。